Cas no 1245645-77-5 (Ethyl 5-ethyl-1,2,4-oxadiazole-3-carboxylate)

Ethyl 5-ethyl-1,2,4-oxadiazole-3-carboxylate is a heterocyclic ester compound featuring a 1,2,4-oxadiazole core with an ethyl substituent at the 5-position and an ethoxycarbonyl group at the 3-position. This structure imparts stability and reactivity, making it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The oxadiazole ring contributes to its potential bioactivity, while the ester group enhances its solubility and functionalization capabilities. Its well-defined molecular architecture allows for precise modifications, facilitating applications in medicinal chemistry and material science. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic workflows.
Ethyl 5-ethyl-1,2,4-oxadiazole-3-carboxylate structure
1245645-77-5 structure
Product Name:Ethyl 5-ethyl-1,2,4-oxadiazole-3-carboxylate
CAS No:1245645-77-5
MF:C7H10N2O3
MW:170.165901660919
MDL:MFCD17011733
CID:1028105
PubChem ID:46835430
Update Time:2025-06-06

Ethyl 5-ethyl-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-ethyl-1,2,4-oxadiazole-3-carboxylate
    • AG-L-19657
    • AK-50878
    • ANW-53071
    • CTK4B3991
    • KB-253676
    • MolPort-009-199-939
    • MDL: MFCD17011733
    • Inchi: 1S/C7H10N2O3/c1-3-5-8-6(9-12-5)7(10)11-4-2/h3-4H2,1-2H3
    • InChI Key: AWXGONDMMURUGN-UHFFFAOYSA-N
    • SMILES: O1C(CC)=NC(C(=O)OCC)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4

Experimental Properties

  • Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 254.1±23.0 ºC (760 Torr),
  • Flash Point: 107.5±22.6 ºC,
  • Solubility: Slightly soluble (2.6 g/l) (25 º C),

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